Cas no 62458-50-8 (Benzoic acid, 2,6-dimethoxy-, (3-methoxyphenyl)methyl ester)

• Product Name: Benzoic acid, 2,6-dimethoxy-, (3-methoxyphenyl)methyl ester
• CAS No: 62458-50-8
• Molecular Formula: C₁₇H₁₈O₅
• Molecular Weight: 302.32182
• CID: 444053
• PubChem ID: 11573031

Benzoic acid, 2,6-dimethoxy-, (3-methoxyphenyl)methyl ester Properties

Names and Identifiers

• Benzoic acid, 2,6-dimethoxy-, (3-methoxyphenyl)methyl ester
• (3-methoxyphenyl)methyl 2,6-dimethoxybenzoate
• 62458-50-8
• DTXSID80468806

• InChIKey： DZDQHOAIKWCQDB-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H18O5/c1-19-13-7-4-6-12(10-13)11-22-17(18)16-14(20-2)8-5-9-15(16)21-3/h4-10H,11H2,1-3H3
• SMILES： COC1=C(C(=CC=C1)OC)C(=O)OCC2=CC(=CC=C2)OC

Computed Properties

• Exact Mass: 302.11544
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 302.11542367g/mol
• Heavy Atom Count: 22
• Complexity: 334
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 53.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives O-methoxybenzoic acids and derivatives